Cas no 848242-88-6 (4-(N-Boc-amino)-1,6-heptanedioic Acid)

4-(N-Boc-amino)-1,6-heptanedioic Acid structure
848242-88-6 structure
Product Name:4-(N-Boc-amino)-1,6-heptanedioic Acid
CAS No:848242-88-6
MF:C12H21NO6
MW:275.2982442379
CID:1828091
PubChem ID:77078466
Update Time:2024-12-09

4-(N-Boc-amino)-1,6-heptanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • 848242-88-6
    • BP-21536
    • 4-{[(tert-butoxy)carbonyl]amino}heptanedioic acid
    • 4-(N-boc-amino)-1,6-heptanedioicacid
    • 4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanedioic acid
    • CS-0114559
    • C70533
    • EN300-1589787
    • HY-140534
    • 4-(N-Boc-amino)-1,6-heptanedioic acid
    • SCHEMBL5691699
    • 4-((Tert-butoxycarbonyl)amino)heptanedioic acid
    • 4-(Boc-amino)heptanedioic Acid
    • AKOS028112675
    • SY389200
    • MFCD23726631
    • DB-166082
    • 4-(N-Boc-amino)-1,6-heptanedioic Acid
    • Inchi: 1S/C12H21NO6/c1-12(2,3)19-11(18)13-8(4-6-9(14)15)5-7-10(16)17/h8H,4-7H2,1-3H3,(H,13,18)(H,14,15)(H,16,17)
    • InChI Key: CVMSTDAWIAVWJN-UHFFFAOYSA-N
    • SMILES: O(C(NC(CCC(=O)O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 275.13688739g/mol
  • Monoisotopic Mass: 275.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 113Ų

4-(N-Boc-amino)-1,6-heptanedioic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-21536-100mg
4-(N-Boc-amino)-1,6-heptanedioic acid
848242-88-6 97%
100mg
3990CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-21536-500mg
4-(N-Boc-amino)-1,6-heptanedioic acid
848242-88-6 97%
500mg
12397CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-21536-250mg
4-(N-Boc-amino)-1,6-heptanedioic acid
848242-88-6 97%
250mg
6127CNY 2021-05-07
Apollo Scientific
OR323080-100mg
4-(N-Boc-amino)-1,6-heptanedioic acid
848242-88-6
100mg
£404.00 2024-05-25
TRC
B620923-10mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
10mg
$ 155.00 2023-04-18
TRC
B620923-50mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
50mg
$ 689.00 2023-04-18
TRC
B620923-100mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
100mg
$ 1183.00 2023-04-18
TRC
B620923-2.5mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
2.5mg
45.00 2021-08-16
TRC
B620923-5mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
5mg
60.00 2021-08-16
TRC
B620923-25mg
4-(N-Boc-amino)-1,6-heptanedioic Acid
848242-88-6
25mg
200.00 2021-08-16
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